N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid
Brand Name: Vulcanchem
CAS No.: 314764-11-9
VCID: VC21494376
InChI: InChI=1S/C15H20N2O5S/c18-14(8-9-15(19)20)16-12-4-6-13(7-5-12)23(21,22)17-10-2-1-3-11-17/h4-7H,1-3,8-11H2,(H,16,18)(H,19,20)
SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
Molecular Formula: C15H20N2O5S
Molecular Weight: 340.4g/mol

N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid

CAS No.: 314764-11-9

Cat. No.: VC21494376

Molecular Formula: C15H20N2O5S

Molecular Weight: 340.4g/mol

* For research use only. Not for human or veterinary use.

N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid - 314764-11-9

Specification

CAS No. 314764-11-9
Molecular Formula C15H20N2O5S
Molecular Weight 340.4g/mol
IUPAC Name 4-oxo-4-(4-piperidin-1-ylsulfonylanilino)butanoic acid
Standard InChI InChI=1S/C15H20N2O5S/c18-14(8-9-15(19)20)16-12-4-6-13(7-5-12)23(21,22)17-10-2-1-3-11-17/h4-7H,1-3,8-11H2,(H,16,18)(H,19,20)
Standard InChI Key TXKJRBUZNKEHNZ-UHFFFAOYSA-N
SMILES C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
Canonical SMILES C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O

Introduction

Chemical Identity and Structural Properties

N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid is an organic compound with the molecular formula C15H20N2O5S and a molecular weight of 340.39 . This compound is formally identified by the CAS registry number 314764-11-9 . The chemical structure incorporates several key functional groups that define its chemical behavior:

  • A piperidine ring connected via a sulfonyl linkage to a phenyl group

  • A succinamic acid moiety attached to the phenyl ring

  • Multiple potential hydrogen bonding sites through nitrogen and oxygen atoms

The compound is also known by alternative names including "Butanoic acid, 4-oxo-4-[[4-(1-piperidinylsulfonyl)phenyl]amino]-" which describes its structural arrangement from a different perspective .

Physical and Chemical Properties

The physical and chemical properties of N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid provide important insights into its behavior in different environments and its potential applications. Key properties include:

PropertyValueSource
Molecular FormulaC15H20N2O5S
Molecular Weight340.39
Physical StateSolid (inferred)-
Density1.386±0.06 g/cm³ (Predicted)
pKa4.57±0.10 (Predicted)
SolubilityLimited water solubility (inferred from structure)-
Hazard ClassificationXi (Irritant)

The compound's pKa value of approximately 4.57 indicates that it has acidic properties, which is consistent with the presence of the carboxylic acid group in the succinamic acid portion of the molecule . This property influences its behavior in solution and potential interactions with biological systems.

Structural Significance and Reactivity

The structure of N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid contains several reactive centers that define its chemical behavior. The sulfonamide linkage (SO₂-N) between the piperidine and phenyl rings represents a significant structural element that is found in many biologically active compounds.

Key Structural Elements

The compound can be divided into three major structural components:

  • Piperidine Ring: A six-membered saturated heterocycle containing nitrogen, which is connected to the sulfonyl group

  • Sulfonyl-Phenyl Group: The aromatic phenyl ring connected to the piperidine via a sulfonyl (SO₂) linkage

  • Succinamic Acid Moiety: The 4-carbon chain with a terminal carboxylic acid group and an amide linkage connecting it to the phenyl ring

This structural arrangement creates a molecule with both hydrophilic and hydrophobic regions, potentially enabling interactions with diverse biological targets.

SupplierProduct NumberQuantityPurityPrice (USD)Last Updated
Matrix Scientific0117921gNot specified$3782021/12/16
American Custom Chemicals CorporationCHM0161217500mg95.00%$772.72021/12/16
CrysdotCD111468415g97%$8742021/12/16

This pricing structure indicates that the compound is a specialty chemical, likely used primarily in research settings rather than industrial applications . The high cost per gram (ranging from $175-$1,545 per gram depending on supplier and quantity) positions it as a high-value research material.

Analytical Characterization

Analytical characterization is essential for confirming the identity and purity of N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid in research applications.

Analytical Methods

Standard analytical techniques for characterizing this compound would likely include:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

  • Mass Spectrometry (MS)

  • Infrared Spectroscopy (IR)

  • High-Performance Liquid Chromatography (HPLC)

The compound's structural features would provide characteristic signals in these analyses, including distinctive patterns for the piperidine ring, aromatic protons, and the succinamic acid chain.

Comparative Analysis with Related Compounds

Examining the relationship between N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid and similar compounds provides additional context for understanding its potential properties and applications.

Structural Analogues

Several related compounds share structural elements with N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid:

  • 4-(Piperidine-1-sulfonyl)benzonitrile: Shares the piperidine-sulfonyl-phenyl core structure but contains a nitrile group instead of the succinamic acid moiety

  • 4-Piperidin-1-yl-7H-pyrrolo[2,3-d]pyrimidine compounds: While having a different core structure, these compounds also incorporate the piperidine group and have been investigated as kinase inhibitors

  • 4-(3-Methanesulfonylphenyl)-1-n-propylpiperidine: Contains both piperidine and sulfonyl groups and has been studied as a modulator of dopamine neurotransmission

The structural similarities suggest that N-[4-(Piperidine-1-sulfonyl)-phenyl]-succinamic acid might share some of the biological activities observed in these related compounds, though its unique structural features would likely result in distinct properties and activities.

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